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A Comparative Analysis of Methyl 4-amino-3-methoxybenzoate and Its Structural Isomers for Pharmaceutical Research

This guide provides a detailed comparison of Methyl 4-amino-3-methoxybenzoate with its key structural isomers, Methyl 3-amino-4-methoxybenzoz
development by presenting their distinct physicochemical properties, applications as pharmaceutical intermediates, and relevant experimental protoct
of these molecules.

Physicochemical and Structural Properties

The location of the amino and methoxy functional groups on the benzoate ring is the primary determinant of the distinct physical and chemical proper
instance, Methyl 4-amino-3-methoxybenzoate is utilized in the preparation of various organic heterocyclic compounds and small molecule inhibitors

Below is a summary of the key physicochemical properties for Methyl 4-amino-3-methoxybenzoate and two of its common isomers.

Property Methyl 4-amino-3-methoxybenzoate Met
CAS Number 41608-64-4[2][3][4] 248:
Molecular Formula CoH11NO3[2] CoH
Molecular Weight 181.19 g/mol [2][4] 181.
IUPAC Name methyl 4-amino-3-methoxybenzoate[2] mett
Melting Point Not specified 82-8
Appearance Solid[3] Solic
Synonyms 4-Amino-3-methoxybenzoic acid methyl ester[2] 3-Ar

graph Structural Isomers {
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// Isomer 1: Methyl 4-amino-3-methoxybenzoate
nodel [pos="0,2.5!", image="https://pubchem.ncbi.nlm.nih.gov/image/imgsrv.fcgi?cid=602411&t=1", label="Methyl

// Isomer 2: Methyl 3-amino-4-methoxybenzoate
node2 [pos="2.5,0!", image="https://pubchem.ncbi.nlm.nih.gov/image/imgsrv.fcgi?cid=2770281&t=1", label="Methy
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// Isomer 3: Methyl 4-amino-2-methoxybenzoate
node3 [pos="-2.5,0!", image="https://pubchem.ncbi.nlm.nih.gov/image/imgsrv.fcgi?cid=530987&t=1", label="Methy

nodel -- node2;
node2 -- node3;
node3 -- nodel;
}

Caption: Chemical structures of t

Applications in Pharmaceutical Synthesis

Aminobenzoate isomers are valuable intermediates in the synthesis of active pharmaceutical ingredients (APIs).[5] The specific substitution pattern o

« Methyl 4-amino-3-methoxybenzoate: This isomer serves as a precursor in various organic syntheses. While specific drug synthesis pathways fra
kinase inhibitors.

« Methyl 3-amino-4-methoxybenzoate: The search results did not specify pharmaceutical applications for this isomer.
« Methyl 4-amino-2-methoxybenzoate: This isomer is a related compound to key intermediates in various synthetic pathways.

The following diagram illustrates a generalized workflow for utilizing such isomers in a drug development pipeline.
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' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« 1. Methyl 4-amino-3-methoxybenzoate | 41608-64-4 [chemicalbook.com]

o 2. Methyl 4-amino-3-methoxybenzoate | COH11NO3 | CID 602411 - PubChem [pubchem.ncbi.nlm.nih.gov]
o 3. Methyl 4-amino-3-methoxybenzoate | 41608-64-4 [sigmaaldrich.com]

e 4. METHYL 4-AMINO-3-METHOXYBENZOATE | CAS 41608-64-4 [matrix-fine-chemicals.com]

« 5. benchchem.com [benchchem.com]

« To cite this document: BenchChem. [Comparison of Methyl 4-amino-3-methoxybenzoate with other aminobenzoate isomers]. BenchChem, [2025].
aminobenzoate-isomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
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